3-(benzyloxy)-N-(4-chlorobenzyl)isoxazole-5-carboxamide
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Description
3-(benzyloxy)-N-(4-chlorobenzyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C18H15ClN2O3 and its molecular weight is 342.78. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Isoxazole Derivatives as Enzyme Inhibitors
Isoxazole-containing compounds have been explored for their potent inhibitory properties against various enzymes. For instance, a study by Altug et al. (2017) synthesized benzenesulfonamide-containing isoxazole compounds which exhibited significant inhibitory activity against human carbonic anhydrase II and VII, relevant for antiglaucoma and anti-neuropathic pain applications respectively (Altug et al., 2017).
Novel Synthesis Approaches
Research on isoxazole derivatives includes novel synthesis methods. For example, a one-pot synthesis method was described for 1,8-naphthyridine and isoxazole derivatives, highlighting the efficiency of producing these compounds for further pharmacological testing (Guleli et al., 2019).
Herbicidal Activity
Isoxazole derivatives have also been evaluated for their herbicidal activity, with some compounds showing promising results against various weeds. This suggests potential applications in agricultural chemistry for the development of new herbicides (Sun et al., 2020).
Antimicrobial and Antioxidant Activities
Another study synthesized derivatives of benzimidazole and tested them for antimicrobial and antioxidant activities. Although not directly related to 3-(benzyloxy)-N-(4-chlorobenzyl)isoxazole-5-carboxamide, this indicates the broader interest in heterocyclic compounds for potential therapeutic applications (Sindhe et al., 2016).
Properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-3-phenylmethoxy-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3/c19-15-8-6-13(7-9-15)11-20-18(22)16-10-17(21-24-16)23-12-14-4-2-1-3-5-14/h1-10H,11-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZMFYRNEFIJNGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NOC(=C2)C(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.